Cas no 2034450-50-3 (N-[1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl]-2,5-dimethylbenzene-1-sulfonamide)

• Product Name: N-[1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl]-2,5-dimethylbenzene-1-sulfonamide
• CAS No: 2034450-50-3
• MF: C₁₉H₂₃NO₃S
• MW: 345.455824136734
• CID: 5786074
• PubChem ID: 91813550
• Update Time: 2025-10-29

N-[1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl]-2,5-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• F6356-1149
• N-[1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl]-2,5-dimethylbenzene-1-sulfonamide
• 2034450-50-3
• N-(1-(2,3-dihydrobenzofuran-5-yl)propan-2-yl)-2,5-dimethylbenzenesulfonamide
• N-[1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl]-2,5-dimethylbenzenesulfonamide
• AKOS025314664

• Inchi： 1S/C19H23NO3S/c1-13-4-5-14(2)19(10-13)24(21,22)20-15(3)11-16-6-7-18-17(12-16)8-9-23-18/h4-7,10,12,15,20H,8-9,11H2,1-3H3
• InChI Key： JEPSESHGUGHBQA-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C=CC=1C)(NC(C)CC1C=CC2=C(C=1)CCO2)(=O)=O

Computed Properties

• Exact Mass: 345.13986477g/mol
• Monoisotopic Mass: 345.13986477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 63.8Ų

Additional information on N-[1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl]-2,5-dimethylbenzene-1-sulfonamide

N-[1-(2,3-Dihydro-1-benzofuran-5-yl)propan-2-yl]-2,5-dimethylbenzene-1-sulfonamide: A Comprehensive Overview

The compound CAS No. 2034450-50-3, also known as N-[1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl]-2,5-dimethylbenzene-1-sulfonamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activity. In this article, we will delve into its structure, synthesis, applications, and the latest research findings.

Structural Analysis

The molecular structure of N-[1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl]-2,5-dimethylbenzene-1-sulfonamide is characterized by a sulfonamide group attached to a benzene ring substituted with two methyl groups at the 2 and 5 positions. The benzofuran moiety is a key feature of this compound, contributing to its aromaticity and potential for forming hydrogen bonds. The propan-2-yl group further enhances the molecule's flexibility and solubility properties.

Synthesis and Characterization

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the benzofuran derivative. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields. The sulfonamide group is introduced via nucleophilic substitution reactions, often utilizing sulfonic acid derivatives as intermediates. Characterization techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the purity and structure of the final product.

Applications in Pharmaceutical Research

N-[1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl]-2,5-dimethylbenzene-sulfonamide has shown promise in the field of drug discovery. Its unique combination of hydrophilic and lipophilic properties makes it an ideal candidate for targeting various biological pathways. Recent studies have highlighted its potential as an inhibitor of certain kinases involved in cancer progression. Additionally, its ability to penetrate cellular membranes suggests it could be developed into a novel therapeutic agent for treating chronic diseases.

Biological Activity and Mechanism

The biological activity of this compound is primarily attributed to its ability to interact with specific protein targets. Recent research has elucidated its mechanism of action through molecular docking studies and in vitro assays. These studies reveal that the benzofuran moiety plays a critical role in stabilizing interactions with target enzymes, while the sulfonamide group enhances binding affinity.

Safety and Toxicological Profile

As with any novel chemical entity, understanding the safety profile is crucial for its development as a pharmaceutical agent. Preliminary toxicological studies indicate that CAS No. 2034450